Cas no 1267040-06-1 (1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1267040-06-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• MDL: MFCD19350126
• CID: 5603370
• PubChem ID: 82126803
• Update Time: 2025-06-28

1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1267040-06-1
• [1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1836213
• 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine

• MDL： MFCD19350126
• Inchi： 1S/C12H18FNO/c1-12(2,14-3)8-9-7-10(13)5-6-11(9)15-4/h5-7,14H,8H2,1-4H3
• InChI Key： OIXVYJBHFWXNPC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)(C)NC)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1267040-06-1)

1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1267040-06-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and methoxy substituents in its aromatic ring contributes to its distinct chemical behavior, making it a subject of extensive research and exploration.

The compound's molecular structure consists of a phenyl ring substituted with a fluoro group at the 5-position and a methoxy group at the 2-position, which are critical for its reactivity and interaction with biological targets. The secondary amine functionality, linked to a 2-methylpropan-2-yl group, further enhances its pharmacological profile. This combination of structural elements makes 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine a versatile molecule for medicinal chemistry applications.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in this compound is particularly noteworthy, as it can influence the electronic properties of the aromatic ring and alter the compound's interactions with enzymes and receptors. These properties make it an attractive candidate for further investigation in drug discovery.

The methoxy group also plays a crucial role in the compound's behavior. It serves as a hydrogen bond acceptor, which can be important for binding to specific biological targets. Additionally, the methoxy group can influence the solubility and pharmacokinetic properties of the compound, making it more suitable for therapeutic applications. The combination of these functional groups contributes to the unique pharmacological profile of 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of new drugs. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in neurological disorders. The structural features of this compound make it a promising candidate for further optimization and development into a therapeutic agent. Specifically, its ability to modulate neurotransmitter systems has been investigated, suggesting potential applications in treating conditions such as depression and anxiety.

The synthesis of 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further pharmacological evaluation.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits moderate activity against certain enzymes and receptors, suggesting potential therapeutic benefits. Additionally, preliminary in vivo studies have indicated that it may have favorable pharmacokinetic properties, including good oral bioavailability and reasonable tissue distribution. These findings support further investigation into its potential as a drug candidate.

The safety profile of 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine is also an important consideration. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. These studies have shown that the compound is generally well-tolerated at moderate doses, although further investigation is needed to fully understand its safety profile. Detailed toxicological assessments will be essential as the compound moves forward in clinical development.

The future direction of research on 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine includes optimizing its chemical structure to enhance its pharmacological activity and reduce potential side effects. Computational modeling techniques can be used to predict how structural modifications will affect the compound's interactions with biological targets. Additionally, more extensive preclinical studies will be necessary to evaluate its efficacy and safety in animal models before human clinical trials can begin.

In conclusion, 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into new therapeutic agents. As research continues, more insights into its pharmacological properties and potential applications will emerge, contributing to advancements in drug discovery and development.